Cas no 15438-85-4 (1,3,5-Triazine-2,4-diamine,N2,N2,N4,N4-tetraethyl-6-methoxy-)

1,3,5-Triazine-2,4-diamine,N2,N2,N4,N4-tetraethyl-6-methoxy- structure
15438-85-4 structure
Product Name:1,3,5-Triazine-2,4-diamine,N2,N2,N4,N4-tetraethyl-6-methoxy-
CAS No:15438-85-4
MF:C12H23N5O
MW:253.343921899796
CID:145766
PubChem ID:27285
Update Time:2025-04-19

1,3,5-Triazine-2,4-diamine,N2,N2,N4,N4-tetraethyl-6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,N2,N2,N4,N4-tetraethyl-6-methoxy-
    • 2-N,2-N,4-N,4-N-tetraethyl-6-methoxy-1,3,5-triazine-2,4-diamine
    • 1,3,5-Triazine-2,4-diamine, N,N,N',N'-tetraethyl-6-methoxy-
    • 2,4-BIS(DIETHYLAMINO)-6-METHOXY-S-TRIAZINE
    • DTXSID30165616
    • 15438-85-4
    • Tetraetatone
    • SCHEMBL9785021
    • Inchi: 1S/C12H23N5O/c1-6-16(7-2)10-13-11(17(8-3)9-4)15-12(14-10)18-5/h6-9H2,1-5H3
    • InChI Key: QZOPQNRGVXCLQC-UHFFFAOYSA-N
    • SMILES: O(C)C1=NC(=NC(=N1)N(CC)CC)N(CC)CC

Computed Properties

  • Exact Mass: 253.19049
  • Monoisotopic Mass: 253.19
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.077
  • Boiling Point: 376.6°C at 760 mmHg
  • Flash Point: 181.5°C
  • Refractive Index: 1.545
  • PSA: 54.38
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